Cas no 909711-79-1 (5-(Methylthio)pyridin-2-amine Hydrochloride)

• Product Name: 5-(Methylthio)pyridin-2-amine Hydrochloride
• CAS No: 909711-79-1
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• CID: 1062772
• PubChem ID: 68974687
• Update Time: 2025-06-12

5-(Methylthio)pyridin-2-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(Methylthio)pyridin-2-amine Hydrochloride
• 5-(Methylthio)pyridi
• 909711-79-1
• SCHEMBL4249611
• starbld0004812
• 5-(methylthio)pyridin-2-amine hydrochloride salt
• VCCHRSGRRBQQGX-UHFFFAOYSA-N
• 5-methylsulfanylpyridin-2-amine;hydrochloride
• DB-306273

• Inchi： 1S/C6H8N2S.ClH/c1-9-5-2-3-6(7)8-4-5;/h2-4H,1H3,(H2,7,8);1H
• InChI Key： VCCHRSGRRBQQGX-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1=CN=C(C=C1)N

Computed Properties

• Exact Mass: 176.0174972g/mol
• Monoisotopic Mass: 176.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

5-(Methylthio)pyridin-2-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Methylthio)pyridin-2-amine Hydrochloride

Introduction to 5-(Methylthio)pyridin-2-amine Hydrochloride (CAS No. 909711-79-1)

5-(Methylthio)pyridin-2-amine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 909711-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing heterocyclic ring fused with a sulfur-methylated amine group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural motif of 5-(Methylthio)pyridin-2-amine Hydrochloride incorporates a pyridine core with a sulfur atom linked to a methyl group at the 5-position and an amine group at the 2-position. This unique arrangement imparts distinct electronic and steric properties, enabling diverse chemical reactivities and biological interactions. The hydrochloride salt form further modifies its physicochemical properties, facilitating its use in various applications, including medicinal chemistry and agrochemical research.

In recent years, 5-(Methylthio)pyridin-2-amine Hydrochloride has been explored as a key intermediate in the synthesis of biologically active molecules. Its pyridine scaffold is a common structural feature in many pharmacologically relevant compounds, including kinase inhibitors, antiviral agents, and antimicrobial drugs. The presence of both sulfur and nitrogen atoms in its structure allows for multiple functionalization pathways, making it a versatile building block for drug discovery programs.

One of the most compelling aspects of 5-(Methylthio)pyridin-2-amine Hydrochloride is its potential application in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. The sulfur-methylated pyridine moiety has been shown to interact favorably with specific residues in protein targets, leading to the development of highly effective pharmacological interventions.

The pharmaceutical industry has shown particular interest in 5-(Methylthio)pyridin-2-amine Hydrochloride due to its potential as a scaffold for next-generation drugs. Its ability to undergo various chemical modifications allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have utilized derivatives of this compound to identify novel leads with therapeutic potential. Additionally, computational modeling and molecular docking studies have been employed to predict the binding interactions between 5-(Methylthio)pyridin-2-amine Hydrochloride derivatives and biological targets, further accelerating the drug discovery process.

Beyond pharmaceutical applications, 5-(Methylthio)pyridin-2-amine Hydrochloride has found utility in other areas of chemical research. Its unique reactivity makes it a valuable tool for synthetic chemists working on complex organic transformations. The compound’s ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other functional group interconversions has been exploited to construct intricate molecular architectures. These synthetic methodologies have broader implications in materials science and fine chemical manufacturing.

The safety profile of 5-(Methylthio)pyridin-2-amine Hydrochloride is another critical consideration in its application. As with any chemical compound used in research or industrial settings, proper handling procedures must be followed to ensure worker safety and environmental protection. While it is not classified as a hazardous material under standard regulatory frameworks, appropriate precautions such as personal protective equipment (PPE) and controlled laboratory conditions are recommended during its use.

In conclusion, 5-(Methylthio)pyridin-2-amine Hydrochloride (CAS No. 909711-79-1) represents a promising compound with diverse applications in pharmaceutical research and synthetic chemistry. Its unique structural features make it an excellent candidate for developing novel therapeutic agents, particularly those targeting inflammatory diseases and cancer-related pathways. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and innovation is likely to grow further.